Cas no 59709-42-1 (1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI))
59709-42-1 structure
Product Name:1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI)
CAS No:59709-42-1
MF:C8H16O6
MW:208.209043502808
CID:377497
PubChem ID:108379
Update Time:2025-04-19
1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI)
- 3-(2,3-Dihydroxypropoxy)-2-hydroxypropyl acetate
- [3-(2,3-dihydroxypropoxy)-2-hydroxypropyl] acetate
- DTXSID30975111
- EINECS 261-875-4
- 59709-42-1
- NS00055784
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- Inchi: 1S/C8H16O6/c1-6(10)14-5-8(12)4-13-3-7(11)2-9/h7-9,11-12H,2-5H2,1H3
- InChI Key: YAXKICQBFWUCLI-UHFFFAOYSA-N
- SMILES: O(CC(CO)O)CC(COC(C)=O)O
Computed Properties
- Exact Mass: 208.09468
- Monoisotopic Mass: 208.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 1.271
- Boiling Point: 385.5°C at 760 mmHg
- Flash Point: 153°C
- Refractive Index: 1.487
- PSA: 96.22
1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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